Cas no 75625-99-9 (2-4-(2-Methylpropenyl)phenylpropionic Acid)

• Product Name: 2-4-(2-Methylpropenyl)phenylpropionic Acid
• CAS No: 75625-99-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD01722733
• CID: 571384
• PubChem ID: 156356
• Update Time: 2025-10-25

2-4-(2-Methylpropenyl)phenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(2-Methylpropenyl)phenyl]propionic Acid
• 2-[4-(2-Methyl-propenyl)phenyl]propionic Acid
• Benzeneacetic acid, a-methyl-4-(2-methyl-1-propen-1-yl)-
• 2-(4'-<2"-methyl-1"-propenyl>phenyl)propanoic acid
• 2-(4-dimethylvinylphenyl)propionic acid
• 2-<(4-(2-methyl-1-propenyl)phenyl)>propionic acid
• 2-<p-(2-methylprop-1-ene)phenyl>propionic acid
• acido 2-(4-dimetilvinilfenil)propionico
• GX-258
• 107672-15-1
• starbld0019395
• 2-(4-(2-Methylprop-1-enyl)phenyl)propanoic acid
• 75625-99-9
• FT-0672101
• DTXSID40910472
• Benzeneacetic acid, ?-methyl-4-(2-methyl-1-propen-1-yl)-; Benzeneacetic acid, ?-methyl-4-(2-methyl-1-propenyl)- (9CI); Gx 258
• Gx 258
• 2-(4-Dimethylvinylphenyl)propionic acid;2-(p-(2-Methylpropenyl)phenyl)propionic acid
• BRN 4406048
• Propionic acid, 2-(4-dimethylvinylphenyl)-
• 2-[4-(2-methylprop-1-enyl)phenyl]propanoic acid
• BCP32475
• 2-{[4-(2-Methyl-1-propenyl)phenyl]}propionic Acid
• 2-[4-(2-METHYLPROP-1-EN-1-YL)PHENYL]PROPANOIC ACID
• Benzeneacetic acid, alpha-methyl-4-(2-methyl-1-propenyl)-
• Acido 2-(4-dimethylvinilfenil)propionico [Italian]
• 2-(4-dimethylvinylphenyl) propionic acid
• 2-(p-(2-Methylpropenyl)phenyl)propionic acid
• WYUJTWQSJJRVIG-UHFFFAOYSA-N
• CHEMBL230013
• Hydratropic acid, p-(2-methylpropenyl)-
• Acido 2-(4-dimethylvinilfenil)propionico
• SCHEMBL9420395
• 2-(4-(2-Methylprop-1-en-1-yl)phenyl)propanoic acid
• 2-4-(2-Methylpropenyl)phenylpropionic Acid

• MDL： MFCD01722733
• Inchi： 1S/C13H16O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-8,10H,1-3H3,(H,14,15)
• InChI Key： WYUJTWQSJJRVIG-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(/C=C(\C)/C)=CC=1)=O

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 46-48°C
• Boiling Point: 333.7±11.0 °C at 760 mmHg
• Flash Point: 230.7±14.4 °C
• PSA: 37.30000
• LogP: 3.29790
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-4-(2-Methylpropenyl)phenylpropionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-4-(2-Methylpropenyl)phenylpropionic Acid

Research Brief on 2-4-(2-Methylpropenyl)phenylpropionic Acid (CAS: 75625-99-9): Recent Advances and Applications

2-4-(2-Methylpropenyl)phenylpropionic Acid (CAS: 75625-99-9) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. This research brief consolidates the latest findings on its chemical properties, synthetic pathways, and therapeutic applications, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of derivatives synthesized from 2-4-(2-Methylpropenyl)phenylpropionic Acid. The research demonstrated that these derivatives exhibit potent cyclooxygenase-2 (COX-2) inhibitory activity, with reduced gastrointestinal side effects compared to traditional NSAIDs. The study utilized molecular docking simulations and in vitro assays to validate the compound's mechanism of action, suggesting its potential for developing next-generation anti-inflammatory agents.

In addition to its pharmaceutical applications, recent advancements in synthetic chemistry have optimized the production of 2-4-(2-Methylpropenyl)phenylpropionic Acid. A 2024 paper in Organic Process Research & Development detailed a novel catalytic process that enhances yield and purity while minimizing environmental impact. This green chemistry approach aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Ongoing clinical trials are investigating the safety and efficacy of drug candidates derived from 2-4-(2-Methylpropenyl)phenylpropionic Acid for treating chronic inflammatory conditions. Preliminary results indicate promising therapeutic profiles, though further research is needed to fully assess long-term effects and potential drug interactions. These developments underscore the compound's versatility and its emerging role in modern drug discovery pipelines.

Future research directions may focus on exploring the compound's applications in targeted drug delivery systems and combination therapies. The unique chemical structure of 2-4-(2-Methylpropenyl)phenylpropionic Acid offers opportunities for structural modifications that could enhance bioavailability and tissue specificity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.